N-(2-carboxyethyl)-N-hydroxy-beta-Alanine

• CAS No.: 89531-79-3
• Molecular Formula: C6H11NO5
• Molecular Weight: 177.16 g/mol
• IUPAC Name: 3-[2-carboxyethyl(hydroxy)amino]propanoic acid
• InChI: InChI=1S/C6H11NO5/c8-5(9)1-3-7(12)4-2-6(10)11/h12H,1-4H2,(H,8,9)(H,10,11)
• InChI Key: GOKVSLADUAKALT-UHFFFAOYSA-N
• Canonical SMILES: C(CN(CCC(=O)O)O)C(=O)O

Description

N-(2-carboxyethyl)-N-hydroxy-beta-Alanine is a useful research compound. Its molecular formula is C6H11NO5 and its molecular weight is 177.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methanol (200 ml) was added to a mechanically stirred aqueous solution of hydroxylamine (13.24 g of 50% solution, 0.2 moles). Acrylic acid (27.4 ml, 0.4 moles) was added dropwise to the solution at 25° C. over thirty minutes. After a few hours of reaction, a white precipitate began to form. The reaction mixture was stirred overnight at room temperature, and the resulting white solid was filtered out, washed with cold water, and dried in vacuum overnight to give 30.4 g (85%) of the desired compound.